2,2,2-trifluoro-N-(piperidin-4-yl)-N-(pyridin-3-yl)acetamide dihydrochloride

• IUPAC Name: 2,2,2-trifluoro-N-piperidin-4-yl-N-pyridin-3-ylacetamide;dihydrochloride
• InChI: InChI=1S/C12H14F3N3O.2ClH/c13-12(14,15)11(19)18(9-3-6-16-7-4-9)10-2-1-5-17-8-10;;/h1-2,5,8-9,16H,3-4,6-7H2;2*1H
• InChI Key: KOVAEWLSWNACDI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N(C2=CN=CC=C2)C(=O)C(F)(F)F.Cl.Cl
• Molecular Formula: C12H16Cl2F3N3O
• Molecular Weight: 346.17 g/mol

Description

2,2,2-trifluoro-N-(piperidin-4-yl)-N-(pyridin-3-yl)acetamide dihydrochloride, also known as TPA023, is a novel compound that has been extensively researched for its potential therapeutic effects. TPA023 belongs to the class of compounds known as positive allosteric modulators (PAMs) of the gamma-aminobutyric acid type A (GABA-A) receptor. GABA-A receptors are the primary inhibitory neurotransmitter receptors in the central nervous system and play a crucial role in regulating neuronal excitability. TPA023 has been shown to enhance the activity of GABA-A receptors, leading to increased inhibition of neuronal activity.

Scientific Research Applications

Synthesis and Reactivity

One of the primary scientific research applications of "2,2,2-trifluoro-N-(piperidin-4-yl)-N-(pyridin-3-yl)acetamide dihydrochloride" involves its synthesis and reactivity, especially in the formation of pyrrolidines and piperidines through various chemical processes. Studies have shown the efficiency of cyclisation reactions to produce these compounds, highlighting the role of trifluoromethanesulfonic (triflic) acid as a catalyst in inducing cyclisations of homoallylic sulfonamides to form pyrrolidines or homopiperidines, with a preference over piperidines even in conditions favoring tertiary carbocations (Haskins & Knight, 2002). Another application is the conversion of aliphatic and aromatic fluorous iodine(I) and iodine(III) compounds, demonstrating the substance's versatility in synthetic chemistry (Mukherjee et al., 2017).

Novel Compounds and Coordination Complexes

The compound is also integral in the development of novel coordination complexes and other derivatives. For instance, acetamidine hydrochloride and p-aminobenzamidine dihydrochloride interaction with 3-ferrocenylmethylidene-2,4-pentanedione in the presence of K2CO3 leads to the formation of pyrimidine and piperidone derivatives and potassium ferrocenyl(hexahydro)pyrimidoxides, showcasing the potential for creating complex polymeric structures (Klimova et al., 2013).

Fluoride-Bridged Polynuclear Complexes

Research has explored the synthesis of fluoride-bridged {Ln2Cr2} polynuclear complexes, where the trifluorido complex reacts with lanthanide(III) centers to form clusters with fluoride bridges, indicating a potential for magnetic and electronic material development (Thuesen et al., 2012).